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Compound of Interest

Cat. No.: B11730427

Compound Name: 1-(3-(Allyloxy)phenethyl)urea

Get Quote

Substance Identity & Physicochemical Profile

Role: Research Reagent / Potential Soluble Epoxide Hydrolase (sEH) Inhibitor Probe.

Property

Specification (Predicted)

Chemical Name

1-(3-(Allyloxy)phenethyl)urea

Molecular Formula

C12H16N202

Molecular Weight

220.27 g/mol

Physical State

Solid (Crystalline powder)

Solubility Low in water; Soluble in DMSO, Ethanol, DMF
LogP (Predicted) ~2.1 - 2.5 (Lipophilic)
CAS Number Not Assigned (Treat as Novel)

Structural Hazard Analysis:
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o Urea Core: Generally stable, low acute toxicity, but potential hydrogen bond donor/acceptor
causing irritation.

 Allyl Ether Moiety:CRITICAL SAFETY POINT. Allylic protons are susceptible to autoxidation.
While less volatile than simple allyl ethers, this functional group presents a risk of peroxide
formation upon prolonged exposure to air/light.

o Phenethyl Group: Increases lipophilicity, facilitating skin absorption.

Hazard Identification (GHS Classification - Derived)

Based on CLP/GHS criteria for analogous phenylurea derivatives.

Signal Word: WARNING

Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) Cat4 Harmful if swallowed. H302
) o Causes skin irritation.
Skin Irritation Cat 2 H315
[1]
o Causes serious eye
Eye Irritation Cat 2A H319

irritation.

. May cause respiratory
STOT - Single Exp. Cat3 T H335
irritation.[1][2]

May cause an allergic
Sensitization (Skin) Cat 1B skin reaction (Due to H317
Allyl group).

Precautionary Statements (Selected):
e P261: Avoid breathing dust/fume.[1]
e P280: Wear protective gloves/eye protection (Nitrile rubber recommended).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
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Operational Protocols: Handling & Synthesis

Expert Insight: The presence of the allyl group requires exclusion of oxygen during long-term
storage to prevent degradation or peroxide accumulation.

A. Workflow Visualization: Safe Handling

The following diagram outlines the logical flow for handling this compound, emphasizing the
"Allyl-Safe" protocol.
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Caption: Operational workflow emphasizing inspection for instability markers (discoloration)
prior to solubilization.

B. Solubilization Protocol (Self-Validating)

¢ Solvent Choice: DMSO (Dimethyl sulfoxide) is the primary solvent. Ethanol is secondary.
Avoid water for stock solutions.

e Concentration: Aim for a 10-50 mM stock.
» Validation Step:
o Visual Check: Solution must be clear and colorless.

o Precipitation Test: Dilute 10pL of stock into 990uL PBS (pH 7.4). If turbidity occurs
immediately, the compound has precipitated. Action: Sonicate or lower the working
concentration.

C. Storage & Stability
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o Temperature: -20°C (Desiccated).
e Atmosphere: Store under Nitrogen or Argon gas to protect the allyl ether.
o Container: Amber glass vials (protect from UV light which catalyzes allyl oxidation).

Toxicological & Metabolic Context

Expert Insight: Researchers must assume this compound acts similarly to known sEH inhibitors
(e.g., AUDA, TUPS) but with added reactivity from the allyl tail.

Structure-Activity Hazard Map

This diagram maps the functional groups to their specific biological risks.
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Caption: Structure-Activity Relationship (SAR) mapping functional groups to potential
toxicological outcomes.

Metabolic Considerations

o Cytochrome P450: The allyl group is a known target for CYP450 enzymes, potentially
forming an epoxide metabolite (glycidyl ether derivative).
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Implication: While the parent compound is likely stable, the metabolite could be an alkylating
agent.

Safety Measure: Use nitrile gloves (double-gloving recommended) to prevent dermal
absorption and subsequent metabolic activation in the skin.

Emergency Response

Fire: Use Water Spray, Carbon Dioxide (CO2), Dry Chemical, or Alcohol-resistant Foam.

o Note: Combustion will produce Nitrogen Oxides (NOx) and Carbon Monoxide.

Spill (Solid):

o Dampen with water to prevent dust.[1]

o Sweep into a closed container.

o Clean surface with 70% Ethanol.

Spill (Solution): Absorb with vermiculite or sand. Do NOT use combustible materials like
sawdust if the solvent is DMSO/Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. dynonobel.com [dynonobel.com]
e 2. tsapps.nist.gov [tsapps.nist.gov]

e To cite this document: BenchChem. [Technical Guide: Safety & Handling of 1-(3-
(Allyloxy)phenethyl)urea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11730427/docs#technical-guide-safety-handling-of-1-
3-allyloxy-phenethyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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